Cas no 202341-92-2 (Quinoline, 6-fluoro-2,4-dimethyl-)
Quinoline, 6-fluoro-2,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 6-fluoro-2,4-dimethyl-
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- Inchi: 1S/C11H10FN/c1-7-5-8(2)13-11-4-3-9(12)6-10(7)11/h3-6H,1-2H3
- InChI Key: UETBBNLSDXQEJS-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(F)=CC=2)C(C)=CC=1C
Computed Properties
- Exact Mass: 175.079727485g/mol
- Monoisotopic Mass: 175.079727485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12.9Ų
Quinoline, 6-fluoro-2,4-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-673024-1.0g |
6-fluoro-2,4-dimethylquinoline |
202341-92-2 | 1g |
$0.0 | 2023-06-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01088572-1g |
6-Fluoro-2,4-dimethylquinoline |
202341-92-2 | 95% | 1g |
¥4494.0 | 2023-03-16 |
Quinoline, 6-fluoro-2,4-dimethyl- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on Quinoline, 6-fluoro-2,4-dimethyl-
Comprehensive Overview of Quinoline, 6-fluoro-2,4-dimethyl- (CAS No. 202341-92-2)
Quinoline, 6-fluoro-2,4-dimethyl- (CAS No. 202341-92-2) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The presence of a fluoro substituent at the 6-position and methyl groups at the 2- and 4-positions enhances its structural uniqueness, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for fluorinated quinolines has surged due to their applications in drug discovery and material science. Researchers are particularly interested in 6-fluoro-2,4-dimethylquinoline for its potential as a building block in the synthesis of bioactive molecules. Its structural modularity allows for further functionalization, enabling the development of compounds with tailored properties. This aligns with the growing trend of precision chemistry, where molecular design plays a pivotal role in achieving desired outcomes.
The compound's CAS No. 202341-92-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its molecular formula and weight are critical for stoichiometric calculations in synthetic protocols. Additionally, the fluoro and methyl substituents influence its physicochemical properties, such as solubility and stability, which are essential for formulation development. These attributes make Quinoline, 6-fluoro-2,4-dimethyl- a subject of ongoing research in medicinal chemistry and agrochemical innovation.
From an environmental perspective, the sustainable synthesis of fluorinated compounds like 6-fluoro-2,4-dimethylquinoline is a hot topic. Researchers are exploring green chemistry approaches to minimize waste and reduce the use of hazardous reagents. This resonates with the broader industry shift toward eco-friendly manufacturing, a trend frequently searched by professionals in the field. The compound's potential applications in catalysis and material science further underscore its versatility.
In the context of drug development, Quinoline, 6-fluoro-2,4-dimethyl- is being investigated for its role in modulating biological targets. Its quinoline core is a common pharmacophore in FDA-approved drugs, highlighting its therapeutic relevance. Recent studies have explored its derivatives for antimicrobial and anti-inflammatory activities, addressing global health challenges such as antibiotic resistance. These findings are often cited in academic publications and patent filings, reflecting the compound's commercial and scientific value.
Another area of interest is the compound's potential in advanced materials. The fluoro and methyl groups can enhance the thermal and electronic properties of polymers, making them suitable for optoelectronic devices. This aligns with the rising demand for high-performance materials in industries like electronics and renewable energy. As such, CAS No. 202341-92-2 is frequently mentioned in discussions about next-generation materials and nanotechnology.
In summary, Quinoline, 6-fluoro-2,4-dimethyl- (CAS No. 202341-92-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable asset in synthetic chemistry, while its potential in drug discovery and sustainable technology keeps it at the forefront of scientific inquiry. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow.
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